Cas no 2901066-88-2 (1-Ethoxy-4-fluoro-2-methoxybenzene)
1-Ethoxy-4-fluoro-2-methoxybenzene Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL12129028
- 1-ethoxy-4-fluoro-2-methoxybenzene
- MFCD34780498
- 2901066-88-2
- 1-Ethoxy-4-fluoro-2-methoxybenzene
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- Inchi: 1S/C9H11FO2/c1-3-12-8-5-4-7(10)6-9(8)11-2/h4-6H,3H2,1-2H3
- InChI Key: HALUTPWOTODRMT-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)OC)OCC
Computed Properties
- Exact Mass: 170.07430775g/mol
- Monoisotopic Mass: 170.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 18.5Ų
1-Ethoxy-4-fluoro-2-methoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB602527-250mg |
1-Ethoxy-4-fluoro-2-methoxybenzene; . |
2901066-88-2 | 250mg |
€193.10 | 2024-07-19 | ||
| abcr | AB602527-1g |
1-Ethoxy-4-fluoro-2-methoxybenzene; . |
2901066-88-2 | 1g |
€334.70 | 2024-07-19 | ||
| abcr | AB602527-5g |
1-Ethoxy-4-fluoro-2-methoxybenzene; . |
2901066-88-2 | 5g |
€1060.80 | 2024-07-19 | ||
| abcr | AB602527-10g |
1-Ethoxy-4-fluoro-2-methoxybenzene; . |
2901066-88-2 | 10g |
€1765.00 | 2024-07-19 |
1-Ethoxy-4-fluoro-2-methoxybenzene Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 1-Ethoxy-4-fluoro-2-methoxybenzene
1-Ethoxy-4-fluoro-2-methoxybenzene (CAS No. 2901066-88-2): A Versatile Fluorinated Aromatic Ether in Modern Chemistry
1-Ethoxy-4-fluoro-2-methoxybenzene (CAS 2901066-88-2) is a fluorinated aromatic ether compound gaining traction in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Its unique molecular structure—featuring both ethoxy and methoxy substituents alongside a fluoro group—enables tailored reactivity, making it a valuable building block for researchers exploring selective functionalization and cross-coupling reactions.
In recent years, the demand for fluorinated aromatic compounds like 1-Ethoxy-4-fluoro-2-methoxybenzene has surged due to their role in optimizing drug bioavailability and metabolic stability. Searches for "fluoro benzene derivatives in drug design" or "methoxy-ethoxy benzene applications" reflect growing interest in this niche. The compound’s CAS 2901066-88-2 is frequently queried alongside terms such as "synthetic routes" and "spectroscopic data," underscoring its technical relevance.
From an industrial perspective, 1-Ethoxy-4-fluoro-2-methoxybenzene aligns with trends toward green chemistry. Researchers are investigating its use in catalytic processes to minimize waste, a topic dominating forums like "sustainable fluorination methods." Its low toxicity profile (non-hazardous under standard conditions) further enhances its appeal for scalable applications, differentiating it from traditional halogenated solvents.
Analytical characterization of CAS 2901066-88-2 reveals distinct NMR peaks (¹H and ¹³C) and mass spectrometry fragmentation patterns, critical for quality control. Laboratories often search for "HPLC purification of fluorinated ethers" or "stability under acidic conditions," highlighting practical challenges addressed by this compound’s robust shelf life.
Beyond pharmaceuticals, 1-Ethoxy-4-fluoro-2-methoxybenzene is explored in liquid crystal and OLED material research, where its electron-withdrawing fluoro group modulates electronic properties. Queries like "fluorinated aromatics in optoelectronics" signal crossover potential, aligning with the rise of flexible displays and energy-efficient lighting technologies.
In summary, 2901066-88-2 exemplifies how targeted molecular design meets diverse industrial needs. Its balance of lipophilicity, chemical stability, and synthetic versatility ensures sustained relevance—whether as a pharmaceutical scaffold or a material science enabler—answering today’s demand for high-performance specialty chemicals.
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